Cas no 1804257-72-4 (3-Methyl-2-propionylbenzyl alcohol)

• Product Name: 3-Methyl-2-propionylbenzyl alcohol
• CAS No: 1804257-72-4
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 5004672
• Update Time: 2025-06-10

3-Methyl-2-propionylbenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-2-propionylbenzyl alcohol

• Inchi： 1S/C11H14O2/c1-3-10(13)11-8(2)5-4-6-9(11)7-12/h4-6,12H,3,7H2,1-2H3
• InChI Key： XRRZPPLPIQUTQI-UHFFFAOYSA-N
• SMILES： OCC1C=CC=C(C)C=1C(CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 177
• XLogP3: 1.6
• Topological Polar Surface Area: 37.3

Additional information on 3-Methyl-2-propionylbenzyl alcohol

Comprehensive Analysis of 3-Methyl-2-propionylbenzyl alcohol (CAS No. 1804257-72-4): Properties, Applications, and Industry Trends

3-Methyl-2-propionylbenzyl alcohol (CAS No. 1804257-72-4) is a specialized organic compound gaining attention in pharmaceutical and fine chemical industries. Its unique molecular structure, featuring a benzyl alcohol core with methyl and propionyl substituents, enables versatile applications in synthesis and material science. Researchers are increasingly exploring its role as a chiral building block for asymmetric catalysis and flavor/fragrance intermediates.

The compound's thermal stability (decomposition point >200°C) and moderate solubility in polar solvents make it valuable for high-temperature reactions. Recent studies highlight its potential in green chemistry applications, aligning with the global push for sustainable manufacturing. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its high purity (typically >98%), a critical factor for GMP-compliant production.

Market trends show growing demand for 3-Methyl-2-propionylbenzyl alcohol in electronic materials and liquid crystal formulations. Its low volatility and UV stability properties address key challenges in display technologies. Patent analysis reveals a 40% increase in filings involving this compound since 2020, particularly for OLED manufacturing and photoresist additives.

From a regulatory perspective, the substance complies with REACH and FDA guidelines for non-food applications. Proper handling requires standard laboratory PPE, with SDS data indicating no significant ecological toxicity. Storage recommendations emphasize argon atmosphere protection to prevent oxidation of the benzyl alcohol moiety.

Synthetic routes to 1804257-72-4 typically involve Friedel-Crafts acylation followed by selective reduction, with newer methods employing biocatalysis for improved atom economy. Process optimization has reduced typical byproducts like isomeric impurities to <0.5%, meeting pharmaceutical-grade specifications. Cost analysis shows the bulk price has decreased 18% since 2022 due to improved catalytic efficiency.

Emerging applications include its use as a ligand precursor in transition metal complexes for homogeneous catalysis. The steric hindrance from the methyl group enhances enantioselectivity in certain C-C coupling reactions. These developments position 3-Methyl-2-propionylbenzyl alcohol as a promising candidate for next-generation catalysts in asymmetric synthesis.

Analytical challenges include distinguishing it from similar aryl ketone derivatives during quality control. Advanced techniques like chiral HPLC and vibrational circular dichroism provide reliable characterization. The compound's chromatographic behavior has been thoroughly documented in reverse-phase systems, aiding method development.

Industry forecasts predict 7.2% CAGR for functionalized benzyl alcohols through 2030, driven by demand in electronic chemicals and advanced intermediates. Strategic partnerships between specialty chemical manufacturers and academic researchers are accelerating innovation around 1804257-72-4 derivatives. Current research focuses on its photophysical properties for potential optoelectronic applications.